Cas no 136132-56-4 (3-Chlorobenzo[c]thiophene-1-carbaldehyde)

3-Chlorobenzo[c]thiophene-1-carbaldehyde is a versatile heterocyclic aromatic compound featuring a chloro-substituted benzothiophene core with a formyl functional group at the 1-position. This high-purity intermediate is widely utilized in pharmaceutical and agrochemical research due to its reactive aldehyde moiety, which facilitates further derivatization through condensation, reduction, or nucleophilic addition reactions. The electron-withdrawing chlorine substituent enhances its electrophilic character, making it particularly valuable for constructing complex molecular architectures. Its rigid benzothiophene scaffold contributes to stability while maintaining compatibility with diverse synthetic conditions. The compound's well-defined structure and consistent reactivity profile ensure reproducibility in multi-step syntheses, particularly in the development of bioactive molecules or functional materials.

3-Chlorobenzo[c]thiophene-1-carbaldehyde structure

136132-56-4 structure

Product Name:3-Chlorobenzo[c]thiophene-1-carbaldehyde

CAS No:136132-56-4

MF:C₉H₅ClOS

MW:196.653400182724

MDL:MFCD18451521

CID:1095361

PubChem ID:15074616

Update Time:2025-07-02

3-Chlorobenzo[c]thiophene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Chlorobenzo[c]thiophene-1-carbaldehyde
- 136132-56-4
- CS-0445472
- 3-CHLORO-2-BENZOTHIOPHENE-1-CARBALDEHYDE
- MDL： MFCD18451521
- Inchi： 1S/C9H5ClOS/c10-9-7-4-2-1-3-6(7)8(5-11)12-9/h1-5H
- InChI Key： LXOSZXIBLCPNBT-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CC=CC2=C(C=O)S1

Computed Properties

Exact Mass: 195.9749636g/mol
Monoisotopic Mass: 195.9749636g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 45.3Å²

3-Chlorobenzo[c]thiophene-1-carbaldehyde Pricemore >>

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Chemenu	CM156132-1g	3-chlorobenzo[c]thiophene-1-carbaldehyde	136132-56-4	95%	1g	$888	2021-06-08
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Alichem	A169004943-10g	3-Chlorobenzo[c]thiophene-1-carbaldehyde	136132-56-4	95%	10g	$4,168.74	2022-04-03
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